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Compound of Interest

Compound Name: Derrisisoflavone |

Cat. No.: B13430996

Introduction

Derris scandens, a plant traditionally used in herbal medicine, is a rich source of isoflavones
with demonstrated cytotoxic and antiproliferative effects on various cancer cell lines. While the
specific compound "Derrisisoflavone I" is not prominently described in current scientific
literature, numerous other isoflavones isolated from this plant have been the subject of
anticancer research. This document provides a comprehensive overview of the application of
these bioactive isoflavones in cancer cell line studies, with a focus on their mechanisms of
action, experimental protocols, and relevant signaling pathways. The information presented
here is intended for researchers, scientists, and professionals in the field of drug development.

Quantitative Data Summary

The cytotoxic effects of various isoflavones isolated from Derris scandens have been evaluated
against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50)
values, a measure of the potency of a compound in inhibiting a specific biological or
biochemical function, are summarized in the table below.
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Compound Cancer Cell Line IC50 (pM) Reference
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o Cytotoxic effects
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Mechanism of Action and Signhaling Pathways

Isoflavones from Derris scandens exert their anticancer effects through various mechanisms,
primarily by inducing apoptosis (programmed cell death) and causing cell cycle arrest.[5]

Induction of Apoptosis:

Several studies have shown that these isoflavones can induce apoptosis in cancer cells.[6] A
key mechanism is the disruption of the mitochondrial membrane potential, a critical event in the
intrinsic pathway of apoptosis.[1][2][3] The reduction in mitochondrial membrane potential leads
to the release of pro-apoptotic factors from the mitochondria into the cytoplasm, ultimately
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activating caspases and leading to cell death.[7] The PI3K/Akt and MAPK signaling pathways
are also implicated in the apoptotic effects of some isoflavones.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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